Cas no 139743-35-4 (3-Benzothiepin-2-carboxylic acid,1,2,4,5-tetrahydro-8-(methylthio)-5-oxo-)

• Product Name: 3-Benzothiepin-2-carboxylic acid,1,2,4,5-tetrahydro-8-(methylthio)-5-oxo-
• CAS No: 139743-35-4
• MF: C₁₂H₁₂O₃S₂
• MW: 268.351881027222
• CID: 1280260
• Update Time: 2024-08-03

3-Benzothiepin-2-carboxylic acid,1,2,4,5-tetrahydro-8-(methylthio)-5-oxo- Chemical and Physical Properties

Names and Identifiers

• 3-Benzothiepin-2-carboxylic acid,1,2,4,5-tetrahydro-8-(methylthio)-5-oxo-
• 3-Benzothiepin-2-carboxylic acid, 1,2,4,5-tetrahydro-8-(methylthio)-5-oxo-

• Inchi： 1S/C12H12O3S2/c1-16-8-2-3-9-7(4-8)5-11(12(14)15)17-6-10(9)13/h2-4,11H,5-6H2,1H3,(H,14,15)
• InChI Key： MGQQOIPTICNNJN-UHFFFAOYSA-N
• SMILES： S1CC(=O)C2=CC=C(SC)C=C2CC1C(O)=O

Computed Properties

• Exact Mass: 268.02286

Experimental Properties

• Density: 1.41±0.1 g/cm3(Predicted)
• Boiling Point: 524.1±50.0 °C(Predicted)
• PSA: 54.37
• pka: 3.32±0.20(Predicted)